
Standard Operating Procedure: Disposal of
Cyclo(L-Leu-trans-4-hydroxy-L-Pro)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Cyclo(L-Leu-trans-4-hydroxy-L-

Pro)

Cat. No.: B182179 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides essential safety and logistical information for the proper

disposal of Cyclo(L-Leu-trans-4-hydroxy-L-Pro), ensuring laboratory safety and

environmental compliance.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Cyclo(L-Leu-trans-4-hydroxy-L-Pro) is not

readily available, the following data has been compiled from various sources. In the absence of

comprehensive toxicological data, this compound should be handled as a potentially hazardous

substance.
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Property Value

Molecular Formula C₁₁H₁₈N₂O₃[1]

Molecular Weight 226.276 g/mol [1][2]

CAS Number 115006-86-5[1][2]

Predicted Boiling Point 486.9 ± 45.0 °C[1]

Predicted Density 1.24 ± 0.1 g/cm³[1]

Predicted pKa 12.92 ± 0.60[1]

Appearance Solid (form may vary)

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[3]

Storage
Store at -20°C, protected from light and

moisture[2]

Personal Protective Equipment (PPE)
To minimize exposure, all personnel handling Cyclo(L-Leu-trans-4-hydroxy-L-Pro) must wear

appropriate PPE.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection
Safety

Glasses/Goggles

ANSI Z87.1 or

equivalent

Protects eyes from

dust particles and

potential splashes.

Hand Protection Nitrile Gloves Chemical-resistant
Prevents skin contact

with the compound.[4]

Body Protection Laboratory Coat Standard lab coat

Protects skin and

clothing from

contamination.[4]

Respiratory Protection Fume Hood N/A

Recommended when

handling the powder

to avoid inhalation of

dust.[4]

Disposal Workflow
The following diagram outlines the standard procedure for the safe disposal of Cyclo(L-Leu-
trans-4-hydroxy-L-Pro).
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Step 1: Waste Identification & Segregation

Step 2: Waste Collection & Containment

Step 3: Decontamination

Step 4: Storage & Disposal

Characterize all materials containing
Cyclo(L-Leu-trans-4-hydroxy-L-Pro) as chemical waste.

Segregate from other waste streams.
Do not mix with incompatible chemicals.

Solid Waste:
Collect in a designated, labeled chemical waste container.

(e.g., contaminated gloves, weigh papers)

Liquid Waste:
Collect solutions in a labeled, sealed liquid chemical waste container.

Sharps Waste:
Dispose of contaminated sharps in a designated sharps container.

Store sealed waste containers in a designated, secure area.

Triple-rinse all contaminated labware.

Collect all rinsate as hazardous waste and add to the liquid waste container.

Wash decontaminated labware according to standard procedures.

Contact Environmental Health & Safety (EHS)
to schedule a waste pickup.

Click to download full resolution via product page

Disposal workflow for Cyclo(L-Leu-trans-4-hydroxy-L-Pro).

Detailed Disposal Procedures
Adherence to these procedures is mandatory for ensuring the safety of laboratory personnel

and the protection of the environment.

4.1. Waste Identification and Segregation

Waste Characterization: All waste materials containing Cyclo(L-Leu-trans-4-hydroxy-L-
Pro), including the pure compound, solutions, and any contaminated materials (e.g., gloves,

weighing paper, pipette tips), must be classified as chemical waste.[5]
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Segregation: This chemical waste must be kept separate from other waste streams.[5] It is

crucial to avoid mixing it with incompatible chemicals.[5]

4.2. Waste Collection

Solid Waste: Collect all solid waste contaminated with Cyclo(L-Leu-trans-4-hydroxy-L-Pro)
in a designated and clearly labeled chemical waste container.[4]

Liquid Waste: Solutions containing Cyclo(L-Leu-trans-4-hydroxy-L-Pro) should be

collected in a labeled, sealed container for liquid chemical waste.[4]

Contaminated Labware: Any laboratory equipment that has come into contact with the

compound must be decontaminated.[5]

4.3. Decontamination of Labware

Triple Rinsing: All glassware and equipment should be triple-rinsed with a suitable solvent.

Rinsate Collection: The rinsate from the decontamination process is considered hazardous

waste and must be collected.[5] This rinsate should be added to the appropriately labeled

liquid waste container.[5]

Final Cleaning: After the triple-rinse and collection of the rinsate, the labware can be cleaned

following standard laboratory procedures.[5]

4.4. Storage and Final Disposal

Storage: Store all waste containers in a designated, secure area away from general

laboratory traffic.

Professional Disposal: The final disposal of the chemical waste must be conducted by

trained professionals.[5]

Scheduling Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for the chemical waste.[5]

Disclaimer: This document provides guidance based on available information. Always consult

your institution's specific safety and disposal protocols and the relevant local, state, and federal
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regulations. In the absence of a specific SDS, a cautious approach is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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